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Compound of Interest

Compound Name:
N,N'-Dimethoxy-N,N'-

dimethyloxamide

Cat. No.: B034628 Get Quote

Technical Guide: N,N'-Dimethoxy-N,N'-
dimethyloxamide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N,N'-Dimethoxy-N,N'-
dimethyloxamide, including its chemical identity, molecular structure, and known synthetic

protocols. This document is intended to serve as a foundational resource for professionals in

research and development.

Core Compound Identification
N,N'-Dimethoxy-N,N'-dimethyloxamide is a chemical compound with the CAS Number

106675-70-1.[1] It belongs to the class of oxamides. Structurally, it can be considered a

derivative of an oxamide with methoxy and methyl groups attached to both nitrogen atoms.

This structure is analogous to Weinreb amides (N-methoxy-N-methylamides), which are widely

utilized in organic synthesis for the preparation of ketones from organometallic reagents.[2][3]

The dual Weinreb amide-like functionalities within the N,N'-Dimethoxy-N,N'-dimethyloxamide
molecule suggest its potential as a specialized reagent in synthetic chemistry.
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The following table summarizes the key quantitative data for N,N'-Dimethoxy-N,N'-
dimethyloxamide.

Property Value Reference

CAS Number 106675-70-1 [1]

Molecular Formula C₆H₁₂N₂O₄ [1]

Molecular Weight 176.17 g/mol [1]

Melting Point 89-95 °C

SMILES String CON(C)C(=O)C(=O)N(C)OC

InChI Key
OXSWGKZLVLVHIS-

UHFFFAOYSA-N

Molecular Structure
The molecular structure of N,N'-Dimethoxy-N,N'-dimethyloxamide is characterized by a

central oxamide core (-(C=O)-(C=O)-) bonded to two nitrogen atoms. Each nitrogen atom is, in

turn, substituted with a methyl group (-CH₃) and a methoxy group (-OCH₃).

Experimental Protocols: Synthesis
Detailed experimental protocols for the synthesis of N,N'-Dimethoxy-N,N'-dimethyloxamide
are limited in publicly available literature. However, a general method for the preparation of

N,N'-dialkoxy-N,N'-dialkyloxalamides is described in patent CN100386310C. The synthesis

involves the reaction of an oxalic acid diester with an N-alkyl-O-alkylhydroxylamine or its acid

salt in the presence of a base.

General Synthesis Reaction:

Reactants:

An oxalic acid diester (e.g., dimethyl oxalate, dibutyl oxalate)

N-methyl-O-methylhydroxylamine (or its corresponding acid salt)
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A base

Solvent: Various organic solvents can be used, including tetrahydrofuran (THF), isopropanol,

acetonitrile, dimethylformamide (DMF), and toluene.

General Procedure: The oxalic acid diester and N-methyl-O-methylhydroxylamine are

reacted in the chosen solvent in the presence of a base. The reaction conditions, such as

temperature and reaction time, are optimized to achieve the desired product. The patent

indicates that reaction yields can vary significantly based on the solvent used, with

tetrahydrofuran providing a high yield of 83.6%.

The following diagram illustrates the general workflow for the synthesis.

Reactants Reaction Conditions

Product

Oxalic Acid Diester

Reaction Vessel

N-methyl-O-methylhydroxylamine Base Organic Solvent
(e.g., THF)

N,N'-Dimethoxy-N,N'-dimethyloxamide

Reaction & Purification

Click to download full resolution via product page

General Synthesis Workflow

Signaling Pathways and Experimental Workflows
Currently, there is no publicly available research detailing the involvement of N,N'-Dimethoxy-
N,N'-dimethyloxamide in any biological signaling pathways. Furthermore, detailed
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experimental workflows beyond its chemical synthesis have not been described in the scientific

literature. Therefore, diagrams illustrating such relationships cannot be provided at this time.

Conclusion
N,N'-Dimethoxy-N,N'-dimethyloxamide is a specialized chemical compound with a well-

defined structure and a documented method of synthesis. Its structural similarity to Weinreb

amides suggests potential applications as a reagent in organic synthesis, particularly for

reactions requiring the formation of diketones or other difunctionalized molecules. The lack of

data on its biological activity or applications in drug development indicates a nascent field of

study for this compound. Further research is warranted to explore its reactivity, potential as a

synthetic building block, and any biological properties it may possess. This guide provides the

foundational information necessary for researchers to embark on such investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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